Cas no 2229335-09-3 (3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid
• CAS No: 2229335-09-3
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 6547720
• PubChem ID: 165882380
• Update Time: 2025-06-10

3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid
• EN300-1799579
• 2229335-09-3

• Inchi： 1S/C11H12FNO4/c1-11(2,10(14)15)6-7-5-8(13(16)17)3-4-9(7)12/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： ACLMIYQXAPEIJA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CC(C(=O)O)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.07503603g/mol
• Monoisotopic Mass: 241.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid

3-(2-Fluoro-5-nitrophenyl)-2,2-dimethylpropanoic Acid: A Comprehensive Overview

3-(2-Fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid (CAS No. 2229335-09-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted nitrophenyl group and a dimethylpropanoic acid moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of 3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid has been extensively studied due to its potential biological activities. Recent research has focused on optimizing synthetic routes to improve yield and purity, as well as exploring its pharmacological properties. One notable synthetic method involves the reaction of 2-fluoro-5-nitrobenzene with 2,2-dimethylpropionyl chloride, followed by hydrolysis to form the final carboxylic acid product. This method has been reported to yield high purity compounds suitable for further biological evaluation.

In terms of its biological activities, 3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid has shown promising results in various assays. Studies have demonstrated its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has exhibited antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases. These findings suggest that this compound could be a valuable candidate for the development of new drugs targeting inflammatory and oxidative stress conditions.

The pharmacokinetic properties of 3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid have also been investigated. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its metabolic stability in liver microsomes suggests that it may have a longer half-life in vivo, which is advantageous for therapeutic applications.

To further explore the therapeutic potential of 3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid, several preclinical studies have been conducted. In animal models of inflammatory diseases such as arthritis and colitis, this compound has shown significant efficacy in reducing inflammation and improving disease outcomes. These results have paved the way for more advanced clinical trials to evaluate its safety and efficacy in human subjects.

In addition to its anti-inflammatory and antioxidant properties, recent research has also explored the potential of 3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid as an anticancer agent. Preliminary studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action appears to involve the modulation of key signaling pathways such as NF-κB and MAPK. These findings suggest that this compound could be further developed as a novel anticancer therapeutic.

The structural versatility of 3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid also makes it an attractive candidate for chemical modifications to enhance its biological activities or improve its pharmacological properties. Researchers are actively investigating various derivatives and analogs to optimize its therapeutic potential. For example, modifications to the fluoro-substituted nitrophenyl group or the dimethylpropanoic acid moiety have shown promising results in enhancing anti-inflammatory and anticancer activities.

In conclusion, 3-(2-fluoro-5-nitrophenyl)-2,2-dimethylpropanoic acid (CAS No. 2229335-09-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.